Cas no 185389-74-6 (1-butyl-1,2-dihydro-3H-Pyrazol-3-one)

• Product Name: 1-butyl-1,2-dihydro-3H-Pyrazol-3-one
• CAS No: 185389-74-6
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 1108166
• PubChem ID: 22918622
• Update Time: 2025-04-20

1-butyl-1,2-dihydro-3H-Pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-1,2-dihydro-3H-Pyrazol-3-one
• 2-butyl-1H-pyrazol-5-one
• 1-butyl-1H-pyrazol-3(2H)-one
• SCHEMBL8198312
• DTXSID40628909
• SCHEMBL23402376
• 1-butyl-2,3-dihydro-1H-pyrazol-3-one
• EN300-1165477
• 185389-74-6

• Inchi： 1S/C7H12N2O/c1-2-3-5-9-6-4-7(10)8-9/h4,6H,2-3,5H2,1H3,(H,8,10)
• InChI Key： VCPICYDZAWZYBA-UHFFFAOYSA-N
• SMILES： O=C1C=CN(CCCC)N1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų